Cas no 50372-70-8 (Methanone, (4,5-dibromo-1H-pyrrol-2-yl)(3-methoxyphenyl)-)

• Product Name: Methanone, (4,5-dibromo-1H-pyrrol-2-yl)(3-methoxyphenyl)-
• CAS No: 50372-70-8
• MF: C₁₂H₉Br₂NO₂
• MW: 359.013361692429
• CID: 365044
• PubChem ID: 21488750
• Update Time: 2025-04-19

Methanone, (4,5-dibromo-1H-pyrrol-2-yl)(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4,5-dibromo-1H-pyrrol-2-yl)(3-methoxyphenyl)-
• (4,5-dibromo-1H-pyrrol-2-yl)-(3-methoxyphenyl)methanone
• DTXSID00614707
• 50372-70-8
• (4,5-Dibromo-1H-pyrrol-2-yl)(3-methoxyphenyl)methanone
• SCHEMBL11868641

• Inchi： 1S/C12H9Br2NO2/c1-17-8-4-2-3-7(5-8)11(16)10-6-9(13)12(14)15-10/h2-6,15H,1H3
• InChI Key： RJANZYLLMXRKLQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C2C=CC=C(C=2)OC)=O)N1)Br

Computed Properties

• Exact Mass: 356.89997
• Monoisotopic Mass: 356.90000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09